Cas no 2138123-83-6 (Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate
• CAS No: 2138123-83-6
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• CID: 6089467
• PubChem ID: 165718389
• Update Time: 2025-10-31

Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-746475
• 2138123-83-6
• ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate
• Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate

• Inchi： 1S/C12H14ClF2NO2/c1-4-8-10(11(17)18-5-2)7(3)6-9(16-8)12(13,14)15/h6H,4-5H2,1-3H3
• InChI Key： XEABVLAUDJEXCV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=C(C(=O)OCC)C(CC)=N1)(F)F

Computed Properties

• Exact Mass: 277.0681127g/mol
• Monoisotopic Mass: 277.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate

Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate: A Comprehensive Overview

Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate, with the CAS number 2138123-83-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and diverse applications, making it a subject of extensive research and development. The molecule's structure incorporates a pyridine ring with substituents that confer distinct chemical and biological properties.

The pyridine ring at the core of this compound serves as a versatile platform for functionalization. The chlorodifluoromethyl group attached at the 6-position introduces electron-withdrawing effects, which enhance the compound's reactivity and stability. Additionally, the ethyl and methyl substituents at positions 2 and 4, respectively, contribute to the molecule's steric bulk and solubility characteristics. These features collectively make Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in various applications. For instance, its carboxylate ester functionality has been exploited in the development of novel agrochemicals, where it exhibits potent pesticidal activity against a range of agricultural pests. Researchers have also explored its use in medicinal chemistry, particularly in the design of bioactive molecules targeting specific cellular pathways. The compound's ability to act as a precursor for more complex structures has further expanded its utility in drug discovery programs.

From a synthetic perspective, Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications. The compound's synthesis often involves multi-step processes that require precise control over reaction conditions to maintain its structural integrity.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. Studies indicate that it exhibits moderate persistence in aquatic environments, prompting researchers to investigate greener synthesis pathways and sustainable disposal methods. These efforts align with global initiatives aimed at reducing chemical waste and promoting eco-friendly practices in the chemical industry.

Looking ahead, Ethyl 6-(chlorodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate is expected to play an increasingly important role in advancing technological innovations. Its unique combination of chemical properties positions it as a promising candidate for applications in areas such as sensor technology, catalysis, and nanotechnology. Ongoing research continues to uncover new dimensions of this compound's potential, solidifying its place as a cornerstone in modern chemical research.